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Compound of Interest

Compound Name: Chromium(III) fluoride hydrate

Cat. No.: B047041 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural occurrence and

synthetic routes for Chromium(III) fluoride (CrF₃), a compound of interest in various research

and industrial applications. This document details the established methodologies for the

preparation of both hydrated and anhydrous forms of CrF₃, presenting quantitative data in

structured tables and outlining detailed experimental protocols. Visual diagrams generated

using Graphviz are included to illustrate key synthetic pathways.

Natural Occurrence
Chromium, in its trivalent state (Cr³⁺), is a naturally abundant element found in the Earth's crust

within rocks, soils, and plants. The primary and most commercially significant ore of chromium

is chromite, with the chemical formula FeCr₂O₄. While various chromium compounds are found

in nature, there is no significant evidence to suggest the natural occurrence of Chromium(III)

fluoride as a distinct mineral. Therefore, for practical applications, CrF₃ must be produced

synthetically.

Synthesis of Chromium(III) Fluoride
The synthesis of Chromium(III) fluoride can be broadly categorized into methods for producing

its hydrated and anhydrous forms. The choice of synthesis route depends on the desired

properties of the final product, such as its water content, purity, and specific surface area.
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Synthesis of Hydrated Chromium(III) Fluoride
The most common method for preparing hydrated Chromium(III) fluoride, typically

[Cr(H₂O)₆]F₃, involves the reaction of chromium(III) oxide with hydrofluoric acid.[1]

Objective: To synthesize hydrated Chromium(III) fluoride.

Materials:

Chromium(III) oxide (Cr₂O₃)

Aqueous hydrofluoric acid (HF, typically 40-48%)

Distilled water

Suitable reaction vessel (e.g., Teflon or platinum beaker)

Heating and stirring apparatus

Procedure:

In a well-ventilated fume hood, carefully add a stoichiometric excess of aqueous hydrofluoric

acid to a suspension of chromium(III) oxide in water in the reaction vessel.

Gently heat the mixture with continuous stirring. The chromium(III) oxide will gradually

dissolve in the hot acid.

Once the Cr₂O₃ has completely reacted, the solution is typically filtered to remove any

unreacted starting material.

The resulting green solution is then concentrated by heating to encourage crystallization.

Allow the concentrated solution to cool slowly to room temperature. Green crystals of

hydrated Chromium(III) fluoride will precipitate.

The crystals are collected by filtration, washed with a small amount of cold distilled water,

and then dried under vacuum.

Chemical Equation: Cr₂O₃ + 6HF + 9H₂O → 2[Cr(H₂O)₆]F₃[1]
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Synthesis of Anhydrous Chromium(III) Fluoride
Anhydrous CrF₃ is a green crystalline solid that is insoluble in water. Its synthesis requires

more stringent conditions to exclude water.

A primary method for the production of anhydrous CrF₃ is the reaction of anhydrous

chromium(III) chloride with anhydrous hydrogen fluoride gas at elevated temperatures.[1]

Objective: To synthesize anhydrous Chromium(III) fluoride.

Materials:

Anhydrous chromium(III) chloride (CrCl₃)

Anhydrous hydrogen fluoride (HF) gas

A tube furnace equipped with a corrosion-resistant reaction tube (e.g., nickel or Monel)

Inert gas supply (e.g., nitrogen or argon)

Procedure:

Place a known quantity of anhydrous CrCl₃ in a combustion boat and insert it into the

reaction tube of the furnace.

Purge the system with an inert gas to remove air and moisture.

Heat the furnace to the desired reaction temperature (typically in the range of 300-500 °C).

Once the temperature has stabilized, introduce a slow stream of anhydrous HF gas over the

CrCl₃.

Continue the reaction for a sufficient duration to ensure complete conversion. The progress

of the reaction can be monitored by observing the cessation of hydrogen chloride (HCl) gas

evolution at the outlet.

After the reaction is complete, stop the flow of HF and cool the furnace to room temperature

under a continuous flow of inert gas.
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The resulting green powder is anhydrous CrF₃.

Chemical Equation: CrCl₃ + 3HF → CrF₃ + 3HCl[1]

Another effective method for preparing anhydrous CrF₃ is the thermal decomposition of

ammonium hexafluorochromate(III), (NH₄)₃CrF₆.[1] This method is analogous to the

preparation of other anhydrous metal fluorides, such as AlF₃ from (NH₄)₃AlF₆.[2][3]

Objective: To synthesize anhydrous Chromium(III) fluoride via thermal decomposition.

Materials:

Ammonium hexafluorochromate(III) ((NH₄)₃CrF₆)

Furnace with temperature control

Inert atmosphere (e.g., nitrogen or argon)

Crucible (e.g., platinum or nickel)

Procedure:

Place the (NH₄)₃CrF₆ powder in a crucible and place it in the furnace.

Purge the furnace with an inert gas.

Heat the sample according to a programmed temperature ramp. The decomposition is

expected to occur in stages, with the evolution of ammonia (NH₃) and hydrogen fluoride

(HF). Based on analogous decompositions, intermediate phases such as NH₄CrF₄ may form.

[2][3]

A final heating step at a higher temperature (e.g., 400 °C or above) is required to ensure the

complete removal of all volatile byproducts and the formation of pure, crystalline CrF₃.[2][3]

Cool the furnace to room temperature under an inert atmosphere before recovering the

anhydrous CrF₃ product.

Chemical Equation: (NH₄)₃CrF₆ → CrF₃ + 3NH₃ + 3HF[1]
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A specialized method has been developed to produce a high surface area, amorphous form of

CrF₃, which has applications in catalysis. This involves the reaction of hydrated hydrazinium

fluorochromate(III) with fluorine gas in anhydrous hydrogen fluoride.[4]

Objective: To synthesize high surface area, amorphous CrF₃.

Materials:

Hydrated hydrazinium fluorochromate(III) ([N₂H₆][CrF₅]·H₂O)

Fluorine (F₂) gas

Anhydrous hydrogen fluoride (aHF)

Procedure: The reaction is carried out at room temperature by reacting a suspension of the

hydrazinium fluorochromate(III) precursor in anhydrous hydrogen fluoride with fluorine gas. The

reaction proceeds in a stepwise manner, starting with the oxidative decomposition of the

hydrazinium cation, leading to an intermediate CrF₃ with a low surface area. Subsequent partial

oxidation of Cr³⁺ and the formation of volatile chromium oxyfluoride species, which are then

removed, generates a microporous, high surface area amorphous CrF₃-based material.[4]

Data Presentation
The following tables summarize the key quantitative data associated with the properties and

synthesis of Chromium(III) fluoride.

Table 1: Physical Properties of Chromium(III) Fluoride and its Hydrates
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Property Anhydrous CrF₃
Hydrated CrF₃
([Cr(H₂O)₆]F₃·3H₂O)

Molar Mass ( g/mol ) 108.99 ~235.1 (for nonahydrate)

Appearance Green crystalline solid Green or violet crystalline solid

Density (g/cm³) 3.8 2.2 (trihydrate)

Melting Point (°C) 1100 (sublimes) Decomposes upon heating

Solubility in Water Insoluble Soluble

Data sourced from[1]

Table 2: Overview of Synthesis Methods for Chromium(III) Fluoride
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Product Form Starting Materials
Brief Description of
Method

Typical Reaction
Conditions

Hydrated

Chromium(III) oxide

(Cr₂O₃), Hydrofluoric

acid (HF)

Dissolution of Cr₂O₃ in

aqueous HF followed

by crystallization.[1]

Elevated temperature

for dissolution

Anhydrous

Chromium(III) chloride

(CrCl₃), Hydrogen

fluoride (HF)

High-temperature

reaction of anhydrous

CrCl₃ with gaseous

HF.[1]

300-500 °C

Anhydrous

Ammonium

hexafluorochromate(III

) ((NH₄)₃CrF₆)

Thermal

decomposition of the

hexafluorochromate

salt under an inert

atmosphere.[1]

Heating up to ≥ 400

°C

Amorphous

Hydrazinium

fluorochromate(III),

Fluorine (F₂), aHF

Reaction in anhydrous

hydrogen fluoride with

fluorine gas at room

temperature to

produce a high

surface area,

amorphous product.[4]

Room temperature

Mandatory Visualizations
The following diagrams, generated using the DOT language, illustrate the key synthetic

pathways for Chromium(III) fluoride.
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Caption: Synthesis of Hydrated Chromium(III) Fluoride.

Method 1: From CrCl₃ Method 2: Thermal Decomposition
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(CrCl₃)
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Ammonium Hexafluorochromate(III)
((NH₄)₃CrF₆)

Thermal Decomposition
(≥ 400 °C, Inert Atmosphere)
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Caption: Synthesis of Anhydrous Chromium(III) Fluoride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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